2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate

• IUPAC Name: (2-chloro-6-ethoxy-4-formylphenyl) 2-fluorobenzoate
• InChI: InChI=1S/C16H12ClFO4/c1-2-21-14-8-10(9-19)7-12(17)15(14)22-16(20)11-5-3-4-6-13(11)18/h3-9H,2H2,1H3
• InChI Key: XSKKLEFQDFVJLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)Cl)OC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H12ClFO4
• Molecular Weight: 322.71 g/mol

Description

2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate, also known as CEFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the family of benzoates, which are widely used in the synthesis of various drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the regulation of inflammation and cell growth. 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has also been shown to inhibit the activity of certain signaling pathways such as NF-κB, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has been shown to exhibit potent anti-inflammatory and anti-tumor effects in various in vitro and in vivo studies. In animal models, 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, and inhibit the growth of tumors. 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has also been shown to have a favorable safety profile, with no significant toxicity or adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate is its ability to inhibit the activity of COX-2 and other inflammatory mediators, making it a potential candidate for the treatment of various inflammatory diseases. 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate also exhibits potent anti-tumor effects, making it a potential candidate for the development of new cancer therapies. However, one of the main limitations of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate is its complex synthesis method, which requires specialized equipment and expertise. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate.

Future Directions

There are several potential future directions for research on 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate. One area of interest is the development of new drugs and pharmaceuticals based on the structure of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate. Researchers are also interested in exploring the potential use of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate in the treatment of various inflammatory diseases and cancers. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate.

Synthesis Methods

The synthesis of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate is through a multi-step process that involves the reaction of 2-chloro-6-ethoxy-4-hydroxyphenyl with 2-fluorobenzoic acid in the presence of a catalyst. The resulting product is then subjected to formylation using a formylating agent such as ethyl formate. The final product is obtained after purification and isolation using various techniques such as chromatography.

Scientific Research Applications

2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has been extensively studied for its potential applications in various fields of research. One of the most promising applications of 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate is in the development of new drugs and pharmaceuticals. 2-chloro-6-ethoxy-4-formylphenyl 2-fluorobenzoate has been shown to exhibit potent anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of various diseases such as cancer, arthritis, and inflammatory bowel disease.